Cas no 1267757-31-2 (2-amino-1-(4-butylphenyl)ethan-1-ol)

• Product Name: 2-amino-1-(4-butylphenyl)ethan-1-ol
• CAS No: 1267757-31-2
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5886903
• PubChem ID: 79001742
• Update Time: 2025-05-19

2-amino-1-(4-butylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(4-butylphenyl)ethan-1-ol
• EN300-1147325
• 1267757-31-2
• AKOS017514559

• Inchi： 1S/C12H19NO/c1-2-3-4-10-5-7-11(8-6-10)12(14)9-13/h5-8,12,14H,2-4,9,13H2,1H3
• InChI Key： MNTNIDAVSDPZIP-UHFFFAOYSA-N
• SMILES： OC(CN)C1C=CC(=CC=1)CCCC

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-1-(4-butylphenyl)ethan-1-ol

Introduction to 2-amino-1-(4-butylphenyl)ethan-1-ol (CAS No. 1267757-31-2)

2-amino-1-(4-butylphenyl)ethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1267757-31-2, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a primary amine group and a butyl-substituted phenyl ring, has garnered attention due to its structural uniqueness and potential applications in drug discovery. The presence of both aromatic and aliphatic moieties makes it a versatile scaffold for medicinal chemists exploring novel therapeutic agents.

The compound’s structure consists of an ethanol backbone substituted with a 4-butylphenyl group at the first carbon and an amine group at the second carbon. This arrangement confers specific electronic and steric properties, which are critical in determining its interaction with biological targets. The 4-butylphenyl moiety, in particular, introduces a bulky hydrophobic region that can influence binding affinity and selectivity in enzyme or receptor inhibition studies.

In recent years, the pharmaceutical industry has seen a surge in interest for molecules with dual functionality, where multiple pharmacophores are integrated into a single scaffold. 2-amino-1-(4-butylphenyl)ethan-1-ol exemplifies this trend, as its dual amine and phenyl-based structure allows for modulation of both hydrophilic and hydrophobic interactions. Such features are highly valued in the design of kinase inhibitors, where precise spatial orientation of functional groups is often key to achieving high potency.

One of the most compelling aspects of 2-amino-1-(4-butylphenyl)ethan-1-ol is its potential as a building block for more complex drug candidates. Researchers have leveraged similar scaffolds to develop inhibitors targeting various kinases implicated in cancer and inflammatory diseases. For instance, derivatives of this compound have been explored as modulators of Janus kinases (JAKs), which play a crucial role in signal transduction pathways associated with autoimmune disorders. The 4-butylphenyl group’s ability to engage in π-stacking interactions with aromatic residues in protein targets further enhances its utility in such applications.

The synthesis of 2-amino-1-(4-butylphenyl)ethan-1-ol typically involves multi-step organic reactions, starting from readily available precursors such as 4-bromobenzaldehyde and butylamine. Nucleophilic addition followed by reduction or condensation reactions yield the desired ethanol derivative. Subsequent introduction of the amine functionality completes the molecular framework. Advances in catalytic methods, such as transition-metal-catalyzed cross-coupling reactions, have improved the efficiency and scalability of these synthetic routes, making it more feasible to produce larger quantities for research purposes.

From a biochemical perspective, the compound’s primary amine group is reactive under certain conditions, allowing for further derivatization through coupling reactions like amide or urea bond formation. This reactivity makes it an attractive candidate for library synthesis efforts aimed at identifying novel bioactive molecules. High-throughput screening (HTS) campaigns have increasingly utilized such diversified libraries to uncover lead compounds for therapeutic development.

The pharmacokinetic profile of 2-amino-1-(4-butylphenyl)ethan-1-ol is another area of interest. The butyl substituent on the phenyl ring contributes to lipophilicity, which can influence absorption, distribution, metabolism, and excretion (ADME) properties. Computational modeling techniques, including molecular dynamics simulations and quantitative structure-property relationships (QSPR), have been employed to predict how structural modifications might affect these properties. Such predictions are invaluable in optimizing lead compounds before moving into costly preclinical testing.

In academic research circles, 2-amino-1-(4-butylphenyl)ethan-1-ol has been employed as a probe molecule to study enzyme mechanisms and substrate recognition patterns. Its structural features allow researchers to probe binding pockets in enzymes such as cytochrome P450s or proteases by designing analogs with varying substituents on the phenyl or ethanol moieties. These studies not only advance our understanding of enzyme function but also provide insights into designing more effective inhibitors with improved pharmacological profiles.

The growing emphasis on precision medicine has also spurred interest in personalized drug design strategies incorporating molecules like 2-amino-1-(4-butylphenyl)ethan-1-ol. By leveraging computational biology tools to analyze patient-specific genetic variations, researchers can predict how different individuals might respond to specific pharmacophores within this compound class. Such approaches hold promise for developing therapies tailored to individual patient needs.

Future directions for research involving 2-amino-1-(4-butylphenyl)ethan-1-ol may include exploring its role in non-protein targets such as nucleic acids or lipids. Additionally, investigating its behavior under oxidative stress conditions could reveal potential applications in neurodegenerative disease models where protein misfolding is prominent. Collaborative efforts between synthetic chemists and biologists will be essential to fully exploit its therapeutic potential.